Cas no 55969-57-8 (4H-1-Benzopyran-4-one,5-hydroxy-7-methoxy-6-methyl-2-phenyl-)

• Product name: 4H-1-Benzopyran-4-one,5-hydroxy-7-methoxy-6-methyl-2-phenyl-
• CAS No: 55969-57-8
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 385289
• PubChem ID: 369599

4H-1-Benzopyran-4-one,5-hydroxy-7-methoxy-6-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-hydroxy-7-methoxy-6-methyl-2-phenyl-
• 5-hydroxy-7-methoxy-6-methyl-2-phenylchromen-4-one
• 5-Hydroxy-7-methoxy-6-methyl-2-phenyl-4H-chromen-4-one
• 5-Hydroxy-7-methoxy-6-methylflavon
• CHEBI:174688
• 5-Hydroxy-6-methyl-7-methoxy-flavone
• 6-Methyltectochrysin
• 5-Hydroxy-7-methoxy-6-methyl-2-phenyl-4H-1-benzopyran-4-one
• BDBM50338977
• NCI60_014034
• 5-Hydroxy-7-methoxy-6-methylflavone
• NSC641480
• NSC-641480
• CHEMBL76553
• 55969-57-8
• SCHEMBL22068804
• AKOS030553647
• DTXSID00327284
• LMPK12110171
• 5-Hydroxy-7-methoxy-6-methyl-2-phenyl-chromen-4-one

• Inchi： InChI=1S/C17H14O4/c1-10-13(20-2)9-15-16(17(10)19)12(18)8-14(21-15)11-6-4-3-5-7-11/h3-9,19H,1-2H3
• InChI Key： QXJMWAGIFVRLTO-UHFFFAOYSA-N
• SMILES： CC1=C(C=C2C(=C1O)C(=O)C=C(O2)C3=CC=CC=C3)OC

Computed Properties

• Exact Mass: 282.08922
• Monoisotopic Mass: 282.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.295
• Melting Point: 176-179°C
• Boiling Point: 498.3°Cat760mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.63
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids